![molecular formula C19H23NO4 B2528812 (5-(4-Methoxyphenyl)isoxazol-3-yl)methyl 2-cyclohexylacetate CAS No. 953176-02-8](/img/structure/B2528812.png)
(5-(4-Methoxyphenyl)isoxazol-3-yl)methyl 2-cyclohexylacetate
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Description
Molecular Structure Analysis
The molecular structure of isoxazole derivatives, including “(5-(4-Methoxyphenyl)isoxazol-3-yl)methyl 2-cyclohexylacetate”, is characterized by a five-membered heterocyclic ring containing one oxygen atom and one nitrogen atom at adjacent positions .
Chemical Reactions Analysis
The chemical reactivity of isoxazole derivatives depends on various factors, including the substitution of various groups on the isoxazole ring . Specific chemical reactions involving “(5-(4-Methoxyphenyl)isoxazol-3-yl)methyl 2-cyclohexylacetate” are not detailed in the search results.
Scientific Research Applications
- Anti-Inflammatory Agents : The isoxazole moiety in this compound has been investigated for its anti-inflammatory potential. Researchers explore its effects on inflammatory pathways, aiming to develop novel drugs for conditions like arthritis, asthma, and autoimmune diseases .
- Analgesics : Isoxazoles have shown promise as analgesic agents. Scientists study the compound’s ability to modulate pain receptors and alleviate pain .
- Photochemical Reactions : Researchers have used this compound in continuous flow photochemical synthesis. It participates in photochemical processes, forming intermediates with radical character. For instance, it can undergo reactions leading to isoxazole-5(4H)-one derivatives .
- Catalysis : Investigating different catalysts for the synthesis of isoxazoles is crucial. The choice of catalyst significantly impacts product yield and selectivity .
- Crystal Structure Studies : The compound’s crystal structure provides insights into its intermolecular interactions. Researchers employ tools like the CrystalExplorer program to visualize these interactions and understand its behavior .
- Antifungal Properties : Analogous compounds have been tested for antifungal activity against pathogens like Botrytis cinerea and Rhizoctonia cerealis. Investigating the antifungal potential of this compound could contribute to crop protection .
Medicinal Chemistry and Drug Development
Photochemistry and Organic Synthesis
Materials Science and Crystallography
Agrochemical Research
properties
IUPAC Name |
[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]methyl 2-cyclohexylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO4/c1-22-17-9-7-15(8-10-17)18-12-16(20-24-18)13-23-19(21)11-14-5-3-2-4-6-14/h7-10,12,14H,2-6,11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJBORROEJAXQLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=NO2)COC(=O)CC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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